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Compound of Interest

Compound Name: 7-Methyl-4-octanone

Cat. No.: B1618552

Essential Safety and Handling Guide for 7-
Methyl-4-octanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 7-
Methyl-4-octanone. Given the limited specific toxicological data for this compound, this
guidance incorporates safety protocols for structurally similar flammable ketones, ensuring a
cautious and proactive approach to laboratory safety.

Hazard Assessment and Physical Properties

While a comprehensive GHS classification for 7-Methyl-4-octanone is not readily available, its
known physical properties, particularly its flashpoint, classify it as a flammable liquid. For a
more complete hazard profile, data for the structural analog, 2-octanone, is provided as a

conservative estimate of potential hazards.

Table 1: Physical and Chemical Properties of 7-Methyl-4-octanone
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Property Value

CAS Number 20809-46-5

Molecular Formula CoH180

Molecular Weight 142.24 g/mol

Boiling Point 178.0 °C @ 760.00 mm Hg

Flash Point 57.60 °C (136.0 °F) (Tag Closed Cup)

Vapor Pressure

0.913 mmHg @ 25.0 °C (estimated)

Water Solubility

457.7 mg/L @ 25 °C (estimated)

Table 2: Hazard Profile of 2-Octanone (Structural Analog)

Hazard Classification GHS Category
Flammable Liquids Category 3
Acute Toxicity, Dermal Category 4
Serious Eye Irritation Category 2A[1]
Hazardous to the Aquatic Environment, Long- Category 3

term Hazard

Table 3: Toxicological Data of 2-Octanone (Structural Analog)

Endpoint Value Species
LD50, Oral 3,089 mg/kg Rat[2]
LD50, Dermal 1,337 mg/kg Rabbit[2]
LC50, Inhalation > 2,132 ppm / 6hr Rat[3]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is essential to minimize exposure and ensure personal safety
when handling 7-Methyl-4-octanone. The following table outlines the recommended PPE.

Table 4: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

) Chemical-resistant gloves To prevent skin contact and
Hand Protection o ) ]
(e.g., Nitrile rubber). potential absorption.

Safety glasses with side
i ) ) To protect eyes from splashes
Eye Protection shields or chemical splash

and vapors.
goggles.[1]

Laboratory coat. Flame-

retardant and antistatic ) )
) ] ) To protect skin and clothing
Skin and Body protective clothing should be o
_ from contamination.
considered for larger

quantities.

Use in a well-ventilated area. A
NIOSH-approved respirator
Respiratory with an organic vapor cartridge  To prevent inhalation of
may be necessary if ventilation  vapors.
is inadequate or for spill

response.

Operational and Handling Plan

Adherence to a strict operational plan is critical for the safe handling of 7-Methyl-4-octanone.

Engineering Controls

» Ventilation: All handling procedures should be conducted in a well-ventilated area, preferably
within a chemical fume hood.[1]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]
No smoking.
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e Grounding: Ground and bond containers and receiving equipment to prevent static discharge
during transfers.

e Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[1] Use only
non-sparking tools.[1]

Safe Handling Practices
e Avoid contact with skin and eyes.
 Avoid inhalation of vapor or mist.
e Wash hands thoroughly after handling.

o Keep containers tightly closed when not in use.

Emergency Procedures

A clear and concise emergency plan is mandatory for any laboratory working with flammable
liquids.

Spill Response
» Small Spills:

o

Eliminate all ignition sources.

Ventilate the area.

[¢]

[¢]

Wear appropriate PPE.

[e]

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

o

Collect the absorbed material into a suitable, labeled container for disposal.

e Large Spills:

o Evacuate the area immediately.
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o Alert others in the vicinity.

o Contact the institution's emergency response team.

o If safe to do so, contain the spill to prevent it from spreading.

First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical
attention.

Skin Contact: Remove contaminated clothing. Wash the affected area with soap and water
for at least 15 minutes.[1] Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids.[1] Remove contact lenses if present and easy to do. Continue rinsing.
Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Disposal Plan

Proper disposal of 7-Methyl-4-octanone and its waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection: Collect waste 7-Methyl-4-octanone and contaminated materials in a
dedicated, properly labeled, and sealed container.

Labeling: The waste container must be clearly labeled as "Hazardous Waste," "Flammable
Liquid," and list the chemical name "7-Methyl-4-octanone."

Storage: Store waste containers in a designated, well-ventilated, and cool area away from
ignition sources and incompatible materials.

Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal
company, following all local, state, and federal regulations. Do not pour down the drain.
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Workflow Diagrams

The following diagrams illustrate the standard workflows for handling and disposal of 7-Methyl-
4-octanone.
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Caption: Standard Operating Procedure for Handling 7-Methyl-4-octanone.
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Caption: Chemical Waste Disposal Workflow for 7-Methyl-4-octanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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